![molecular formula C15H11ClN2O B5599773 3-(4-chlorobenzyl)-4(3H)-quinazolinone](/img/structure/B5599773.png)
3-(4-chlorobenzyl)-4(3H)-quinazolinone
Overview
Description
3-(4-chlorobenzyl)-4(3H)-quinazolinone is a synthetic compound that has gained significant attention from the scientific community due to its potential therapeutic properties. The compound is a quinazolinone derivative that has been studied extensively for its use in treating various diseases.
Scientific Research Applications
Pharmacological and Therapeutic Activities
3-(4-Chlorobenzyl)-4(3H)-quinazolinone, a derivative of 4(3H)-quinazolinone, exhibits a broad range of pharmacological and therapeutic activities. This includes anticonvulsant, anti-inflammatory, hypolipidemic, anticancer, and anti-ulcer properties. Due to these diverse activities, quinazolinone moieties are considered a privileged class of fused heterocyclic compounds in pharmacological research (Dadgar & Kalkhorani, 2015).
Antibacterial and Antiviral Properties
Quinazolinone derivatives have been studied for their antibacterial and antiviral activities. They have shown efficacy against various bacteria such as Staphylococcus aureus, Bacillus subtilis, and Escherichia coli, as well as viruses. This highlights their potential in developing new antimicrobial and antiviral agents (Tiwary et al., 2016), (Gao et al., 2007).
Synthesis Methods
Advancements in synthesis methods for 4(3H)-quinazolinones have been significant. For instance, ultrasonic irradiation using silica-supported Preyssler nanoparticles has been employed for efficient synthesis, highlighting the integration of green chemistry principles in the process (Heravi et al., 2009).
Corrosion Inhibition
In industrial applications, quinazolinone derivatives have been explored as corrosion inhibitors for mild steel in acidic environments. This suggests their utility in materials science and engineering (Errahmany et al., 2020).
Analgesic Activities
Recent studies also indicate that 4(3H)-quinazolinone derivatives possess significant analgesic properties. This further extends their potential application in pain management and therapeutic treatments (Osarodion, 2023).
Properties
IUPAC Name |
3-[(4-chlorophenyl)methyl]quinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O/c16-12-7-5-11(6-8-12)9-18-10-17-14-4-2-1-3-13(14)15(18)19/h1-8,10H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKRYEYOAOUPPMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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